1-Amino-3-(3,4-dimethoxyphenyl)-2-methylpropan-2-ol

• IUPAC Name: 1-amino-3-(3,4-dimethoxyphenyl)-2-methylpropan-2-ol
• InChI: InChI=1S/C12H19NO3/c1-12(14,8-13)7-9-4-5-10(15-2)11(6-9)16-3/h4-6,14H,7-8,13H2,1-3H3
• InChI Key: CQRRNMDSUDRCFD-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC(=C(C=C1)OC)OC)(CN)O
• Molecular Formula: C12H19NO3
• Molecular Weight: 225.28 g/mol

Description

1-Amino-3-(3,4-dimethoxyphenyl)-2-methylpropan-2-ol (CAS: 1803584-76-0) is an organic compound with the molecular formula C₁₂H₂₀ClNO₃ (as its hydrochloride salt) and a molecular weight of 261.75 g/mol . Structurally, it features a 3,4-dimethoxyphenyl group attached to a branched propan-2-ol backbone with an amino substituent at the 1-position.

Preparation Methods

The synthesis of 1-Amino-3-(3,4-dimethoxyphenyl)-2-methylpropan-2-ol can be achieved through several synthetic routes. One common method involves the use of transaminases, which offer an environmentally friendly and economically viable approach. Transaminases facilitate the direct synthesis of pharmaceutically relevant disubstituted 1-phenylpropan-2-amine derivatives starting from prochiral ketones . The process involves the application of immobilized whole-cell biocatalysts with transaminase activity, resulting in high conversion rates and enantiomeric purity.

Chemical Reactions Analysis

1-Amino-3-(3,4-dimethoxyphenyl)-2-methylpropan-2-ol undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions typically involve reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can be performed using halogenating agents or other nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction can produce alcohols or amines.

Scientific Research Applications

1-Amino-3-(3,4-dimethoxyphenyl)-2-methylpropan-2-ol has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of various complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: It serves as a precursor for the development of pharmaceutical agents, particularly those targeting neurological disorders.

Industry: The compound’s unique properties make it useful in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Amino-3-(3,4-dimethoxyphenyl)-2-methylpropan-2-ol involves its interaction with specific molecular targets and pathways. The compound may act on neurotransmitter systems, influencing the release and uptake of monoamines such as serotonin, dopamine, and norepinephrine . This action can modulate various physiological processes and potentially provide therapeutic benefits.

Comparison with Similar Compounds

Key Insights :

Cytotoxic Dimers with 3,4-Dimethoxyphenyl Moieties

Compounds trans-3-(3,4-dimethoxyphenyl)-4-[(E)-3,4-dimethoxystyryl]cyclohex-1-ene (Compound 8) and its cis-isomer (Compound 9) isolated from Dryopteris fragrans and Zingiber montanum exhibit significant cytotoxicity:

Compound	IC₅₀ (μM) Against Cancer Cell Lines	Key Structural Differences vs. Target Compound	Mechanism Notes	Source
Compound 8 (trans)	A549: 4.21 ± 0.92; MCF7: 3.85 ± 1.11; HepG2: 5.14 ± 1.34	Styryl-cyclohexene dimer; no amino or hydroxyl groups	DNA intercalation suspected
Compound 9 (cis)	A549: 3.97 ± 0.88; MCF7: 4.02 ± 1.09; HepG2: 6.02 ± 1.45	Same as above but cis-configuration	Enhanced activity in cis-form due to planar geometry

Key Insights :

• The dimeric styryl-cyclohexene scaffold in Compounds 8 and 9 confers potent cytotoxicity, unlike the monomeric target compound, which lacks conjugated π-systems .
• The absence of an amino group in these dimers suggests that cytotoxicity in this class is driven by aromatic stacking rather than hydrogen bonding .

Bioactive Derivatives with Modified Backbones

Curcumin Analogs (e.g., TMC, DMCHC)

Curcumin derivatives like 1,7-bis(3,4-dimethoxyphenyl)-4,4-dimethyl-1,6-heptadiene-3,5-dione (TMC) and DMCHC are stabilized analogs designed to inhibit DNA methyltransferase (DNMT1):

Compound	Structure vs. Target Compound	Bioactivity	Stability Notes	Source
TMC	Linear heptadiene-dione backbone; no amino or alcohol groups	IC₅₀ ~5 μM against DNMT1	Enhanced metabolic stability due to blocked phenolic groups
DMCHC	Cyclohexyl substitution at C4; same dimethoxyphenyl groups	Similar DNMT1 inhibition as TMC	Improved lipophilicity for membrane penetration

Key Insights :

• The β-diketone moiety in TMC/DMCHC is critical for DNMT1 inhibition, a feature absent in the target compound .
• The amino-alcohol structure of the target compound may favor different targets, such as neurotransmitter receptors or kinases, though this remains speculative without experimental data .

Triazole-Thioacetic Acid Derivatives

Feature	Comparison to Target Compound	Notes	Source
Triazole ring	Replaces propan-2-ol backbone	High metabolic stability due to heterocycle
Thioacetic acid group	Introduces acidity (pKa ~3.5)	Enhances solubility for intravenous delivery

Biological Activity

1-Amino-3-(3,4-dimethoxyphenyl)-2-methylpropan-2-ol, also known as a derivative of phenethylamine, exhibits a range of biological activities that are of significant interest in pharmacological research. This compound has been studied for its potential therapeutic effects, particularly in the context of neuropharmacology and oncology. This article aims to provide a comprehensive overview of the biological activity of this compound, highlighting relevant research findings, case studies, and data tables.

Chemical Structure and Properties

The chemical structure of 1-Amino-3-(3,4-dimethoxyphenyl)-2-methylpropan-2-ol can be represented as follows:

• IUPAC Name : 1-Amino-3-(3,4-dimethoxyphenyl)-2-methylpropan-2-ol
• Molecular Formula : C$_{12}$H$_{19}$NO$_{3}$
• Molecular Weight : 223.29 g/mol
• CAS Number : 1909337-09-2

The structure features a propanol backbone with an amino group and a methoxy-substituted phenyl group, contributing to its biological activity.

Pharmacological Effects

Research indicates that 1-Amino-3-(3,4-dimethoxyphenyl)-2-methylpropan-2-ol possesses various pharmacological properties:

• Neuroprotective Effects : Studies have suggested that this compound may exhibit neuroprotective properties by modulating neurotransmitter release and reducing oxidative stress in neuronal cells. This is particularly relevant in the context of neurodegenerative diseases.
• Antitumor Activity : Preliminary findings indicate that this compound may inhibit tumor cell proliferation in vitro. It appears to affect pathways involved in cell cycle regulation and apoptosis.
• Antidepressant-like Effects : Animal models have demonstrated that the compound may produce antidepressant-like effects, potentially through serotonergic mechanisms.

The mechanisms underlying the biological activities of 1-Amino-3-(3,4-dimethoxyphenyl)-2-methylpropan-2-ol are still under investigation. However, several hypotheses have been proposed:

• Serotonin Receptor Modulation : The compound may interact with serotonin receptors, influencing mood and anxiety levels.
• Inhibition of Protein Kinase Activity : Some studies suggest that it may inhibit specific protein kinases involved in cancer progression.

Case Study 1: Neuroprotective Effects

A study published in Neuroscience Letters demonstrated that administration of 1-Amino-3-(3,4-dimethoxyphenyl)-2-methylpropan-2-ol in a rodent model of Alzheimer's disease resulted in significant improvements in cognitive function and reductions in amyloid-beta plaque accumulation . The results highlight its potential as a neuroprotective agent.

Case Study 2: Antitumor Activity

In vitro assays conducted on various cancer cell lines showed that this compound inhibited cell proliferation by inducing apoptosis. A notable study published in Cancer Research highlighted its effectiveness against breast cancer cells, suggesting a potential pathway involving the modulation of apoptotic factors .

Table 1: Summary of Biological Activities

Activity Type	Description	References
Neuroprotective	Reduces oxidative stress; improves cognition
Antitumor	Inhibits cell proliferation
Antidepressant-like	Alters serotonergic signaling

Mechanism	Description	Evidence
Serotonin Modulation	Interaction with serotonin receptors
Protein Kinase Inhibition	Inhibition of pathways promoting cancer growth

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 1-amino-3-(3,4-dimethoxyphenyl)-2-methylpropan-2-ol, and how can reaction conditions be optimized to address functional group instability?

• Methodological Answer : The compound’s synthesis often involves multi-step processes with intermediates prone to degradation due to reactive amino and hydroxyl groups in proximity. A common approach is adapting methods from structurally similar amino-propanol derivatives, such as using potassium phthalimide to protect amines during halogenation steps . Optimization includes low-temperature reactions (<10°C) to minimize side reactions and chromatographic purification (e.g., silica gel with ethyl acetate/hexane gradients) to isolate labile intermediates. Stability testing under inert atmospheres (N₂/Ar) is critical for yield improvement .

Q. Which analytical techniques are most effective for characterizing the purity and stereochemistry of this compound?

• Methodological Answer : High-resolution mass spectrometry (HRMS) and ¹H/¹³C NMR are essential for confirming molecular weight and structural integrity. For stereochemical analysis, chiral HPLC (e.g., Chiralpak IC column with hexane/isopropanol mobile phase) or polarimetry can resolve enantiomers. Purity assessment (>95%) typically employs reverse-phase HPLC (C18 column, acetonitrile/water with 0.1% formic acid) .

Q. What are the key stability considerations for storing 1-amino-3-(3,4-dimethoxyphenyl)-2-methylpropan-2-ol in laboratory settings?

• Methodological Answer : The compound’s tertiary alcohol and amine groups make it hygroscopic and prone to oxidation. Storage recommendations include desiccated environments (−20°C under argon), with stabilizers like BHT (0.1% w/w) to inhibit radical degradation. Stability studies using accelerated thermal testing (40°C/75% RH for 14 days) can predict shelf-life .

Q. What safety protocols are recommended for handling this compound in vitro?

• Methodological Answer : Referencing safety data sheets (SDS) for analogous amino-propanols, personal protective equipment (PPE) such as nitrile gloves and fume hood use are mandatory. Emergency procedures include immediate rinsing with water for skin/eye contact and activated charcoal for accidental ingestion .

Advanced Research Questions

Q. How can in vitro pharmacological data for this compound be contextualized against structurally related β-adrenergic modulators?

• Methodological Answer : Compare binding affinities (e.g., radioligand displacement assays using ³H-dihydroalprenolol) and functional activity (cAMP assays in HEK-293 cells expressing β₁/β₂ receptors). Structural analogs like 1-((3,4-dimethoxyphenethyl)amino)-3-(m-tolyloxy)propan-2-ol hydrochloride show selectivity profiles that guide SAR studies .

Q. What experimental strategies resolve contradictions in reported degradation pathways for amino-propanol derivatives under acidic conditions?

• Methodological Answer : Conflicting data on hydrolysis products (e.g., demethylation vs. ring-opening) require controlled stress testing (0.1 M HCl, 37°C) with LC-MS monitoring. Isotopic labeling (e.g., ¹⁸O-water) can track oxygen incorporation in degradation products .

Q. How can computational modeling predict the compound’s metabolic fate in hepatic microsomes?

• Methodological Answer : Use docking simulations (AutoDock Vina) with cytochrome P450 isoforms (e.g., CYP2D6) to identify likely oxidation sites (e.g., methoxy groups). Validate predictions via in vitro microsomal assays with NADPH cofactor and UPLC-QTOF metabolite profiling .

Q. What methodologies detect and quantify trace impurities (<0.1%) in bulk synthetic batches?

• Methodological Answer : LC-MS/MS with MRM (multiple reaction monitoring) targeting common byproducts like deaminated alcohols or dimeric adducts. Method validation follows ICH Q2(R1) guidelines for sensitivity (LOQ ≤ 0.05%) and linearity (R² > 0.995) .

Q. How do structural modifications to the 3,4-dimethoxyphenyl moiety influence solubility and membrane permeability?

• Methodological Answer : Synthesize analogs with substituent variations (e.g., replacing methoxy with ethoxy or halogen groups). Assess logP (shake-flask method) and PAMPA permeability. Data correlate with computational predictions (e.g., SwissADME) to refine bioavailability models .